Cas no 52834-93-2 (2,5-Cyclohexadien-1-ol, 4-methyl-1-(1-methylethyl)-4-nitro-, acetate (ester), trans- (9CI))

• Product Name: 2,5-Cyclohexadien-1-ol, 4-methyl-1-(1-methylethyl)-4-nitro-, acetate (ester), trans- (9CI)
• CAS No: 52834-93-2
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 5687259
• Update Time: 2023-09-25

2,5-Cyclohexadien-1-ol, 4-methyl-1-(1-methylethyl)-4-nitro-, acetate (ester), trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-ol, 4-methyl-1-(1-methylethyl)-4-nitro-, acetate (ester), trans- (9CI)

• Inchi： 1S/C12H17NO4/c1-9(2)12(17-10(3)14)7-5-11(4,6-8-12)13(15)16/h5-9H,1-4H3/t11-,12+
• InChI Key： RIYCRZIBGZFTTK-TXEJJXNPSA-N
• SMILES： [C@@]1(OC(=O)C)(C(C)C)C=C[C@](C)([N+]([O-])=O)C=C1

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 309.8±42.0 °C(Predicted)